Cas no 861135-53-7 (1-tert-butyl-4-(chloromethyl)-1H-pyrazole hydrochloride)

• Product Name: 1-tert-butyl-4-(chloromethyl)-1H-pyrazole hydrochloride
• CAS No: 861135-53-7
• MF: C₈H₁₄Cl₂N₂
• MW: 209.116159915924
• MDL: MFCD29991816
• CID: 4661513
• PubChem ID: 68777253
• Update Time: 2025-09-28

1-tert-butyl-4-(chloromethyl)-1H-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-(chloromethyl)-1H-pyrazole hydrochloride
• AT15800
• 1-tert-butyl-4-(chloromethyl)pyrazole;hydrochloride
• 1-t-butyl-4-(chloromethyl)-1H-pyrazole hydrochloride
• 1-(TERT-BUTYL)-4-(CHLOROMETHYL)-1H-PYRAZOLE HCL

• MDL： MFCD29991816
• Inchi： 1S/C8H13ClN2.ClH/c1-8(2,3)11-6-7(4-9)5-10-11;/h5-6H,4H2,1-3H3;1H
• InChI Key： NCYZDBVWNDYSFB-UHFFFAOYSA-N
• SMILES： ClCC1C=NN(C=1)C(C)(C)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Topological Polar Surface Area: 17.8